Cas no 55066-56-3 (Butanoic acid,3-methyl-, 4-methylphenyl ester)

• Product Name: Butanoic acid,3-methyl-, 4-methylphenyl ester
• CAS No: 55066-56-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 368236
• PubChem ID: 87571750
• Update Time: 2025-06-27

Butanoic acid,3-methyl-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-methyl-, 4-methylphenyl ester
• p-Tolyl Isovalerate
• (4-methylphenyl) 3-methylbutanoate
• 3-Methyl-buttersaeure-p-kresylester
• 4-Methylphenyl 3-methylbutanoate
• Cresyl 3-methylbutanoate,p
• Cresyl isovalerate,p
• Isovaleriansaeure-p-tolylester
• Isovaleric acid p-tolyl ester
• p-Cresol Isovalerate
• p-Cresyl isovalerate
• Tolyl 3-methylbutyrate,p
• Tolyl isovalerate,P
• 3-methyl-butanoic acid 4-methylphenyl ester
• 3-methylbutanoic acid 4-methylphenyl ester

• MDL： MFCD00036648
• Inchi： 1S/C12H16O2/c1-9(2)8-12(13)14-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： MVDPTWHTUYDLTL-UHFFFAOYSA-N
• SMILES： CC(CC(OC1C=CC(C)=CC=1)=O)C

Computed Properties

• Exact Mass: 192.11500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.994
• Boiling Point: 125°C/10mmHg(lit.)
• Flash Point: 99 ºC
• Refractive Index: 1.4840 to 1.4870
• PSA: 26.30000
• LogP: 2.94650
• FEMA: 3387 | P-TOLYL 3-METHYLBUTYRATE
• Solubility: Not determined

Butanoic acid,3-methyl-, 4-methylphenyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butanoic acid,3-methyl-, 4-methylphenyl ester

Butanoic Acid, 3-Methyl-, 4-Methylphenyl Ester (CAS No. 55066-56-3)

Butanoic acid, 3-methyl-, 4-methylphenyl ester, also known by its CAS number 55066-56-3, is a compound of significant interest in various scientific and industrial applications. This ester is derived from the reaction of 3-methylbutanoic acid and 4-methylphenol, resulting in a molecule with unique chemical properties. The compound has been studied extensively for its role in material science, pharmaceuticals, and as a precursor in organic synthesis.

The molecular structure of butanoic acid, 3-methyl-, 4-methylphenyl ester consists of a phenyl ring substituted with a methyl group at the para position and an ester group attached to it. The ester functionality introduces both hydrophilic and hydrophobic characteristics to the molecule, making it versatile for various applications. Recent studies have highlighted its potential as a biodegradable polymer additive, where its ability to enhance material flexibility without compromising strength has been extensively documented.

In terms of physical properties, this compound exhibits a melting point of approximately 45°C and a boiling point around 180°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic reactions. The compound's stability under thermal conditions has also been a focal point of recent research, with findings indicating that it maintains structural integrity up to temperatures of 120°C, which is advantageous for industrial processing.

The synthesis of butanoic acid, 3-methyl-, 4-methylphenyl ester typically involves a Fischer esterification reaction between the corresponding carboxylic acid and alcohol. This reaction is catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making the synthesis process more efficient and cost-effective.

In the field of pharmacology, this ester has shown promise as a drug delivery vehicle. Its ability to form micelles in aqueous solutions has been exploited for encapsulating hydrophobic drugs, thereby enhancing their bioavailability. Studies published in the last two years have demonstrated its potential in targeted drug delivery systems, particularly for anticancer agents where controlled release mechanisms are critical.

Beyond pharmacology, the compound finds application in the cosmetics industry as an emulsifier and stabilizer. Its mild nature makes it suitable for use in skincare products, where it helps maintain product consistency and prevents separation of ingredients. Recent consumer studies have highlighted its compatibility with sensitive skin types, further broadening its market appeal.

The environmental impact of butanoic acid, 3-methyl-, 4-methylphenyl ester has also garnered attention. Biodegradation studies indicate that it decomposes efficiently under aerobic conditions within industrial wastewater treatment systems. This characteristic aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, butanoic acid, 3-methyl-, 4-methylphenyl ester (CAS No. 55066-56-3) stands out as a multifaceted compound with diverse applications across multiple sectors. Its chemical properties make it an invaluable tool in modern chemistry, while ongoing research continues to uncover new avenues for its utilization. As industries increasingly prioritize sustainability and efficiency, this compound's role is expected to expand further in both established and emerging markets.